Cas no 669755-61-7 (4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol)
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Chloro-4-fluoro-phenyl)-5-methyl-4H-[1,2,4]triazole-3-thiol
- VS-06085
- 4H-1,2,4-triazole-3-thiol, 4-(3-chloro-4-fluorophenyl)-5-methyl-
- 4-(3-chloro-4-fluorophenyl)-3-methyl-1H-1,2,4-triazole-5-thione
- BBL017356
- STK444561
- AKOS003321756
- H30707
- 669755-61-7
- ALBB-014399
- 4-(3-chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
- CS-0322677
- MFCD04057355
- 4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD04057355
- Inchi: 1S/C9H7ClFN3S/c1-5-12-13-9(15)14(5)6-2-3-8(11)7(10)4-6/h2-4H,1H3,(H,13,15)
- InChI Key: NYDLZQZXPXVRCB-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)N1C(NN=C1C)=S)F
Computed Properties
- Exact Mass: 243.0033243Da
- Monoisotopic Mass: 243.0033243Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 59.7Ų
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM523741-1g |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol |
669755-61-7 | 97% | 1g |
$264 | 2022-09-29 | |
| abcr | AB380390-500 mg |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol |
669755-61-7 | 500MG |
€254.60 | 2022-08-31 | ||
| abcr | AB380390-1 g |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol |
669755-61-7 | 1g |
€322.50 | 2023-04-25 | ||
| TRC | C055465-250mg |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol |
669755-61-7 | 250mg |
$ 275.00 | 2022-06-06 | ||
| TRC | C055465-500mg |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol |
669755-61-7 | 500mg |
$ 450.00 | 2022-06-06 | ||
| TRC | C055465-1000mg |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol |
669755-61-7 | 1g |
$ 720.00 | 2022-06-06 | ||
| abcr | AB380390-500mg |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol; . |
669755-61-7 | 500mg |
€269.00 | 2025-04-17 | ||
| abcr | AB380390-1g |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol; . |
669755-61-7 | 1g |
€317.00 | 2025-04-17 | ||
| A2B Chem LLC | AJ03117-500mg |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4h-1,2,4-triazole-3-thiol |
669755-61-7 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| A2B Chem LLC | AJ03117-1g |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4h-1,2,4-triazole-3-thiol |
669755-61-7 | >95% | 1g |
$509.00 | 2024-04-19 |
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
Introduction to 4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 669755-61-7)
4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 669755-61-7, belongs to the triazole class of molecules, which are well-documented for their broad spectrum of pharmacological applications. The presence of both chloro and fluoro substituents on the aromatic ring, combined with a methyl group and a thiol functional group at the triazole core, contributes to its distinct chemical profile and reactivity.
The structural motif of 4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol is particularly intriguing from a synthetic chemistry perspective. The triazole ring itself is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The chloro and fluoro substituents are strategically positioned to influence electronic and steric properties, which can modulate binding affinity and selectivity. Additionally, the thiol group (-SH) provides a reactive site for further derivatization or interaction with biological molecules.
In recent years, there has been a growing interest in designing novel heterocyclic compounds with potential therapeutic applications. 4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has been studied as a precursor or intermediate in the synthesis of more complex molecules intended for drug discovery. Its unique combination of substituents makes it a versatile scaffold for exploring new chemical space. Researchers have leveraged its reactivity to develop derivatives that exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
The synthesis of 4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques such as cross-coupling reactions and nucleophilic substitutions are commonly employed to construct the triazole core and introduce the desired substituents. The presence of the thiol group necessitates careful handling under controlled conditions to prevent oxidation or unwanted side reactions.
From a medicinal chemistry standpoint, the electronic distribution influenced by the chloro and fluoro groups plays a crucial role in determining the compound's interactions with biological targets. Computational studies have been instrumental in predicting how these substituents affect binding affinity and selectivity. For instance, molecular docking simulations have shown that modifications at the 3-chloro and 4-fluoro positions can significantly enhance binding to specific protein targets relevant to various diseases.
Recent research has also explored the pharmacokinetic properties of derivatives inspired by 4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol. Studies indicate that optimizing solubility and metabolic stability can improve bioavailability and therapeutic efficacy. The thiol group offers opportunities for prodrug design or covalent binding strategies to enhance target engagement duration. These findings underscore the compound's potential as a building block for next-generation pharmaceuticals.
The broader significance of this compound lies in its contribution to advancing our understanding of heterocyclic chemistry in drug discovery. Its unique structure provides insights into how specific functional groups can be integrated into molecular frameworks to achieve desired biological outcomes. As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol will remain valuable assets in medicinal chemistry libraries.
Future directions may include exploring its role in developing treatments for emerging infectious diseases or chronic conditions where novel chemical entities are urgently needed. The adaptability of this scaffold allows for rapid modification to address specific therapeutic challenges. Collaborative efforts between synthetic chemists and biologists will be essential in translating these chemical discoveries into tangible clinical benefits.
In conclusion, 669755-61-7 represents a promising compound with diverse applications in pharmaceutical research. Its structural features make it an attractive candidate for further exploration in drug development pipelines. As advancements in synthetic methodologies continue to evolve, 669755-61-7 will serve as an important tool for designing innovative therapeutics that meet global healthcare demands.
669755-61-7 (4-(3-Chloro-4-fluorophenyl)-5-methyl-4H-1,2,4-triazole-3-thiol) Related Products
- 1011404-94-6(Sodium [5-(4-fluorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanide)
- 512825-06-8(<br>4-(3-Chloro-4-fluoro-phenyl)-5-(2-p-tolyl-cyclopropyl)-4H-[1,2,4]triazole-3 -thiol)
- 728016-60-2(4-(3-Chloro-4-fluoro-phenyl)-5-pyridin-4-yl-4H-[1,2,4]triazole-3-thiol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)